3-Chloropropane-1,2-diyl dioctadecanoate
Overview
Description
3-Chloropropane-1,2-diyl dioctadecanoate is a chemical compound that has been found in refined edible oils . It is classified as a potential carcinogen and has been shown to affect kidney function and male fertility .
Synthesis Analysis
The synthesis of 3-Chloropropane-1,2-diyl dioctadecanoate involves the use of ultra-high performance liquid chromatography (U-HPLC) coupled to high resolution mass spectrometry based on orbitrap technology (orbitrapMS) . A clean-up step on a silica gel column is used to remove interfering triacylglycerols .Chemical Reactions Analysis
The formation of 3-Chloropropane-1,2-diyl dioctadecanoate is linked to the precursors’ content from previous agriculture and refining practices . The contaminants may be found in food as a free form and in esterified form when in higher concentrations .Scientific Research Applications
Green Nanomaterials Synthesis
3-Chloropropane-1,2-diyl dioctadecanoate can be employed in the synthesis of green nanomaterials. Researchers have explored using plant extracts in the synthesis process, which reduces the risk of additional contamination. By minimizing reaction time and preserving cell structures, this compound contributes to environmentally friendly nanomaterial production .
Safety and Hazards
Future Directions
Green nanomaterial and green chemistry techniques can play a crucial role in the enzymatic application . This method paves the way for future research to learn more about the effects of green immobilization and their interactions for 3-Chloropropane-1,2-diyl dioctadecanoate reduction which can impact the food industry and hold a great promise for edible oil products with a better quality that is safe to consume by society .
Mechanism of Action
Target of Action
It is known that this compound is a type of 3-chloropropane-1,2-diol ester (3-mcpde), which are food processing contaminants commonly found in a variety of food products as well as refined vegetable oils and fat .
Mode of Action
It is known that 3-mcpdes, to which this compound belongs, are potential carcinogens and have been shown to affect kidney function and male fertility .
Action Environment
It is known that the formation of contaminants like 3-mcpdes is linked to the precursors’ content from previous agriculture and refining practices .
properties
IUPAC Name |
(3-chloro-2-octadecanoyloxypropyl) octadecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H75ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLTQZUQMHKFAHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H75ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40291955 |
Source
|
| Record name | 3-chloropropane-1,2-diyl dioctadecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40291955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
643.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Chloro-2-octadecanoyloxypropyl) octadecanoate | |
CAS RN |
72468-92-9 |
Source
|
| Record name | NSC79288 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=79288 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-chloropropane-1,2-diyl dioctadecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40291955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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